2-(benzylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-2-benzylsulfanyl-4-[(2,3-dichlorophenyl)methylidene]-1,3-thiazol-5-one
• InChI: InChI=1S/C17H11Cl2NOS2/c18-13-8-4-7-12(15(13)19)9-14-16(21)23-17(20-14)22-10-11-5-2-1-3-6-11/h1-9H,10H2/b14-9-
• InChI Key: AYJCUDDAHUFDDI-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC(=CC3=C(C(=CC=C3)Cl)Cl)C(=O)S2
• Isomeric SMILES: C1=CC=C(C=C1)CSC2=N/C(=C\C3=C(C(=CC=C3)Cl)Cl)/C(=O)S2
• Molecular Formula: C17H11Cl2NOS2
• Molecular Weight: 380.3 g/mol

Description

2-(benzylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one, also known as BZT-5, is a thiazole-based compound that has been studied for its potential use in scientific research. BZT-5 is a synthetic compound that was first synthesized in the late 1990s and has since been studied for its various applications in the field of biochemistry and pharmacology. In

Scientific Research Applications

2-(benzylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one has been studied for its potential applications in various scientific fields, including biochemistry and pharmacology. One of the main areas of research for this compound has been its potential use as a dopamine transporter (DAT) inhibitor. DAT inhibitors are commonly used in the treatment of various neurological disorders, including Parkinson's disease and attention deficit hyperactivity disorder (ADHD). This compound has been shown to have a high affinity for DAT and has been studied for its potential use as a treatment for these disorders.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one involves the inhibition of DAT, which leads to an increase in dopamine levels in the brain. Dopamine is a neurotransmitter that plays a key role in the regulation of various physiological functions, including movement, mood, and attention. By inhibiting DAT, this compound increases the levels of dopamine in the brain, which can have various physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but some studies have suggested that the compound may have potential therapeutic benefits for various neurological disorders. In addition to its potential use as a DAT inhibitor, this compound has also been studied for its potential use as an antidepressant and as a treatment for drug addiction. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(benzylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one in lab experiments is its high affinity for DAT, which makes it a useful tool for studying the role of dopamine in various physiological functions. However, there are also some limitations to using this compound in lab experiments. For example, the compound may have off-target effects on other neurotransmitter systems, which can complicate the interpretation of results. Additionally, the synthesis method of this compound can be complex and may require specialized equipment and expertise.

Future Directions

There are several future directions for research on 2-(benzylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one. One area of research is the development of more efficient and cost-effective synthesis methods for the compound. Another area of research is the exploration of the potential therapeutic benefits of this compound for various neurological disorders, including Parkinson's disease, ADHD, and drug addiction. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential off-target effects on other neurotransmitter systems.